Cas no 2227643-88-9 (rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)
rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
- rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine
- EN300-1909476
- 2227643-88-9
-
- Inchi: 1S/C12H15BrFN/c1-12(2)9(6-15)11(12)8-5-7(13)3-4-10(8)14/h3-5,9,11H,6,15H2,1-2H3/t9-,11-/m0/s1
- InChI Key: NQCVCGRDESGJHZ-ONGXEEELSA-N
- SMILES: BrC1=CC=C(C(=C1)[C@H]1[C@H](CN)C1(C)C)F
Computed Properties
- Exact Mass: 271.03719g/mol
- Monoisotopic Mass: 271.03719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1909476-0.05g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 0.05g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1909476-0.1g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 0.1g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1909476-0.25g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 0.25g |
$1235.0 | 2023-09-18 | ||
| Enamine | EN300-1909476-0.5g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 0.5g |
$1289.0 | 2023-09-18 | ||
| Enamine | EN300-1909476-1.0g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1909476-2.5g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 2.5g |
$2631.0 | 2023-09-18 | ||
| Enamine | EN300-1909476-5.0g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1909476-10.0g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1909476-1g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 1g |
$1343.0 | 2023-09-18 | ||
| Enamine | EN300-1909476-5g |
rac-[(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine |
2227643-88-9 | 5g |
$3894.0 | 2023-09-18 |
rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
Introduction to rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227643-88-9)
rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227643-88-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, a bromo-substituted phenyl group, and a fluorine atom, which collectively contribute to its potential therapeutic applications and biological activities.
The cyclopropyl moiety in rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine is particularly noteworthy due to its inherent strain and reactivity. Cyclopropyl rings are known to exhibit unique electronic and steric properties that can influence the overall conformation and reactivity of the molecule. These properties make the compound an attractive candidate for various chemical transformations and biological studies.
The presence of the 5-bromo-2-fluorophenyl group further enhances the complexity and functionality of the molecule. Bromine and fluorine are both halogens with distinct electronic properties that can modulate the compound's interactions with biological targets. Specifically, the bromine atom can participate in various chemical reactions, such as nucleophilic substitution and elimination processes, while the fluorine atom can influence the molecule's lipophilicity and metabolic stability.
In recent years, there has been a growing interest in compounds containing bromo-substituted phenyl groups due to their potential applications in drug discovery. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the role of bromo-substituted phenyl groups in enhancing the potency and selectivity of small-molecule inhibitors targeting specific enzymes and receptors. This research underscores the importance of structural modifications in optimizing the pharmacological properties of compounds like rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine.
The dimethyl substituents on the cyclopropyl ring also play a crucial role in determining the compound's physical and chemical properties. These methyl groups can influence the molecule's conformational flexibility and steric hindrance, which are key factors in its biological activity. Additionally, the presence of these substituents can affect the compound's solubility and permeability across biological membranes.
The amine functional group at the methylene position is another critical feature of rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine. Amines are common functionalities in bioactive molecules due to their ability to form hydrogen bonds and participate in various biological interactions. The amine group can also be readily modified through chemical reactions such as acylation, alkylation, and N-alkylation, which can be useful for optimizing the compound's pharmacological profile.
In terms of its potential therapeutic applications, rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine has shown promise in several areas of medicinal chemistry. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties due to its ability to modulate specific signaling pathways involved in inflammation. Additionally, there is ongoing research exploring its potential as a lead compound for developing new treatments for neurological disorders.
The stereochemistry of rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine is another important aspect to consider. The racemic mixture consists of two enantiomers with identical physical properties but potentially different biological activities. Understanding the stereochemical preferences and enantioselectivity of this compound can provide valuable insights into its mechanism of action and help guide future synthetic efforts.
Synthetic routes for preparing rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine have been reported in various scientific publications. One common approach involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the bromo-substituted phenyl group onto a preformed cyclopropyl scaffold. These synthetic methods are often optimized to achieve high yields and stereoselectivity, which are essential for producing sufficient quantities of the compound for further studies.
In conclusion, rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227643-88-9) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule with a wide range of applications. Ongoing research efforts will likely continue to uncover new insights into its properties and therapeutic potential.
2227643-88-9 (rac-(1R,3R)-3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)